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Compound of Interest

Compound Name: Acid Red 336

CAS No.: 12239-11-1

Cat. No.: B1172030

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Red 336, a synthetic azo dye. The document details its solubility in various solvents, outlines a

robust experimental protocol for solubility determination, and discusses key factors influencing

its dissolution.

Quantitative Solubility Data
The solubility of Acid Red 336 is a critical parameter for its application in various fields,

including as a coloring agent in pharmaceuticals and cosmetics. The following table

summarizes the available quantitative and qualitative solubility data for Acid Red 336 in

different solvents.
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Solvent
Temperature
(°C)

Solubility Units Notes

Water 90 30 - 80[1] g/L

Excellent

solubility.

Solubility is pH-

dependent.[1]

Ethanol Not Specified Moderate[1] -

The substance is

qualitatively

described as

soluble in

ethanol.

Concentrated

H₂SO₄
Not Specified Soluble -

Forms a dark

blue solution.

Diluted H₂SO₄ Not Specified Soluble -

Results in a red

wine colored

solution.

1M HCl Not Specified Soluble -

Produces a

reddish-brown

solution.

1M NaOH Not Specified Soluble -

Forms a "red

sauce" colored

solution.

Factors Influencing Solubility
The solubility of acid dyes such as Acid Red 336 is not solely dependent on the solvent but is

also significantly influenced by the physicochemical conditions of the medium.

pH: The pH of the aqueous solution plays a crucial role. The solubility of Acid Red 336 is

enhanced in neutral to weakly alkaline conditions due to the ionization of its sulfonate

groups.[1] In acidic conditions, the protonation of the amino groups can also affect solubility.

Staining with acid dyes is generally stronger and more rapid in more acidic solutions.[2]
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Temperature: For many dyes, solubility increases with temperature. As indicated in the table,

the aqueous solubility of Acid Red 336 is provided at an elevated temperature. Increasing

the temperature of the dyeing bath can also promote the swelling of fibers, which aids in the

diffusion of the dye.[3]

Electrolytes: The presence of electrolytes can either increase or decrease the solubility of

acid dyes, depending on the pH. In a dyeing bath with a pH below the isoelectric point of a

fiber like wool, the addition of an electrolyte can retard dyeing. Conversely, at a pH above the

isoelectric point, electrolytes can promote dyeing.[3]

Molecular Structure: The inherent molecular structure of the dye, including its molecular

weight and the number of sulfonic acid groups, is a primary determinant of its solubility.[4]

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method
The following protocol details a reliable method for determining the solubility of Acid Red 336
in a given solvent using the shake-flask method coupled with UV-Vis spectrophotometry for

concentration analysis.[5]

3.1. Principle

An excess amount of the dye is equilibrated with the solvent of interest at a constant

temperature. After reaching saturation, the undissolved solid is removed, and the concentration

of the dissolved dye in the supernatant is quantified using a UV-Vis spectrophotometer and a

pre-established calibration curve.

3.2. Materials and Equipment

Acid Red 336

Solvent of interest (e.g., deionized water, ethanol)

Analytical balance

Volumetric flasks
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Pipettes

Thermostatic shaker bath

Centrifuge

Syringe filters (0.45 µm)

UV-Vis spectrophotometer

Cuvettes

3.3. Procedure

Part A: Preparation of Calibration Curve

Prepare a Stock Solution: Accurately weigh a precise amount of Acid Red 336 and dissolve

it in a known volume of the solvent in a volumetric flask to create a stock solution of known

concentration (e.g., 1000 mg/L).

Prepare Standard Solutions: Perform serial dilutions of the stock solution to prepare a series

of at least five standard solutions with decreasing concentrations.

Measure Absorbance: Determine the wavelength of maximum absorbance (λmax) for Acid
Red 336 in the chosen solvent by scanning the spectrum of one of the standard solutions.

Measure the absorbance of each standard solution at this λmax.

Plot Calibration Curve: Plot a graph of absorbance versus concentration for the standard

solutions. The resulting plot should be linear and follow Beer-Lambert's law. Determine the

equation of the line (y = mx + c).

Part B: Equilibration and Measurement

Prepare Supersaturated Solution: Add an excess amount of Acid Red 336 to a known

volume of the solvent in a sealed container (e.g., a screw-cap vial). The excess solid should

be clearly visible.
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Equilibration: Place the container in a thermostatic shaker bath set to the desired

temperature. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that

equilibrium solubility is reached.

Phase Separation: After the equilibration period, cease agitation and allow the undissolved

solid to settle. To ensure complete separation of the solid and liquid phases, centrifuge the

sample at the same temperature.

Filtration: Carefully withdraw an aliquot of the clear supernatant and filter it through a syringe

filter to remove any remaining solid particles.

Dilution: If necessary, accurately dilute the filtered saturated solution with the solvent to

ensure the absorbance reading falls within the linear range of the calibration curve. Record

the dilution factor.

Absorbance Measurement: Measure the absorbance of the diluted (or undiluted) saturated

solution at the predetermined λmax.

Calculation: Use the equation from the calibration curve to calculate the concentration of

Acid Red 336 in the measured sample. Multiply this concentration by the dilution factor (if

any) to determine the solubility of Acid Red 336 in the solvent at the specified temperature.

Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the

conceptual relationship of factors influencing dye solubility.

Part A: Calibration Curve

Part B: Solubility Measurement

Prepare Stock Solution Prepare Standard Solutions Measure Absorbance of Standards Plot Calibration Curve

Calculate Solubility

Calibration Curve Equation

Prepare Supersaturated Solution Equilibrate in Shaker Bath Separate Phases (Centrifuge/Settle) Filter Supernatant Measure Absorbance of Sample
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Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Acid Red 336.
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Caption: Key factors influencing the solubility of Acid Red 336.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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